Cas no 1214331-95-9 (3-Fluoro-5-(trifluoromethyl)biphenyl)

• Product Name: 3-Fluoro-5-(trifluoromethyl)biphenyl
• CAS No: 1214331-95-9
• MF: C₁₃H₈F₄
• MW: 240.196237564087
• CID: 4789921
• Update Time: 2023-08-17

3-Fluoro-5-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(trifluoromethyl)biphenyl
• 3-Fluoro-5-(trifluoromethyl)-1,1'-biphenyl
• 3-Fluoro-5-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H8F4/c14-12-7-10(9-4-2-1-3-5-9)6-11(8-12)13(15,16)17/h1-8H
• InChI Key： AQTAAOAIKMRIRE-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CC(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives